New cluster condensation modes in early transition metal thiophosphates: synthesis, structure and properties of CsTa4P3S19, a novel layered material
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A801155I
Abstract
The new layer compound CsTa4S5(S2)(PS4)3 was synthesized by the reaction of Ta metal in polythiophosphate melts. Its structure is based on Ta4S5(S2) clusters which are condensed by PS43– groups.
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Journal Name：Chemical Communications
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